Cas no 64642-46-2 (Pentadecanoic acid, 3-amino-14-methyl-)
64642-46-2 structure
Product Name:Pentadecanoic acid, 3-amino-14-methyl-
CAS No:64642-46-2
MF:C16H33NO2
MW:271.438725233078
CID:420926
PubChem ID:56615621
Update Time:2025-04-19
Pentadecanoic acid, 3-amino-14-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentadecanoic acid, 3-amino-14-methyl-
- 3-amino-14-methylpentadecanoic acid
- 64642-46-2
- DTXSID00718072
-
- Inchi: 1S/C16H33NO2/c1-14(2)11-9-7-5-3-4-6-8-10-12-15(17)13-16(18)19/h14-15H,3-13,17H2,1-2H3,(H,18,19)
- InChI Key: YLQDUYJBYICVPH-UHFFFAOYSA-N
- SMILES: OC(CC(CCCCCCCCCCC(C)C)N)=O
Computed Properties
- Exact Mass: 271.25129
- Monoisotopic Mass: 271.251129295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 13
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Pentadecanoic acid, 3-amino-14-methyl- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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